Cas no 853400-76-7 (Trofinetide)

Trofinetide structure

Product Name:Trofinetide

CAS No:853400-76-7

MF:C₁₃H₂₁N₃O₆

MW:315.322343587875

CID:664574

Update Time:2025-10-05

Trofinetide Chemical and Physical Properties

Names and Identifiers

- L-Glutamic acid, glycyl-2-methyl-L-prolyl-
- Trofinetide
- Glycyl-2-methyl-L-prolyl-L-glutamic acid (ACI)
- Daybue
- Glycyl-L-2-methylprolyl-L-glutamic acid
- NNZ 2566
- Inchi： 1S/C13H21N3O6/c1-13(5-2-6-16(13)9(17)7-14)12(22)15-8(11(20)21)3-4-10(18)19/h8H,2-7,14H2,1H3,(H,15,22)(H,18,19)(H,20,21)/t8-,13-/m0/s1
- InChI Key： BUSXWGRAOZQTEY-SDBXPKJASA-N
- SMILES： C([C@@]1(CCCN1C(=O)CN)C)(=O)N[C@H](C(=O)O)CCC(=O)O

Computed Properties

Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 22
Rotatable Bond Count: 9

Trofinetide Security Information

Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Trofinetide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
DC Chemicals	DC11385-100 mg	Trofinetide(NNZ2566)	853400-76-7	>98%	100mg	$650.0	2022-02-28
DC Chemicals	DC11385-250 mg	Trofinetide(NNZ2566)	853400-76-7	>98%	250mg	$1100.0	2022-02-28
DC Chemicals	DC11385-1 g	Trofinetide(NNZ2566)	853400-76-7	>98%	1g	$2200.0	2022-02-28
TRC	T892525-0.5mg	Trofinetide (>90%)	853400-76-7		0.5mg	$ 300.00	2023-02-03
TRC	T892525-2.5mg	Trofinetide (>90%)	853400-76-7		2.5mg	$ 1465.00	2023-09-05
TRC	T892525-5mg	Trofinetide (>90%)	853400-76-7		5mg	$ 2733.00	2023-09-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T877017-1mg	Trofinetide	853400-76-7	≥98%	1mg	￥1,128.60	2022-01-13
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T877017-5mg	Trofinetide	853400-76-7	≥98%	5mg	￥3,385.80	2022-01-13
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce45850-1mg	Trofinetide (NNZ-2566)	853400-76-7	98%	1mg	￥981.00	2023-09-08
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce45850-5mg	Trofinetide (NNZ-2566)	853400-76-7	98%	5mg	￥2941.00	2023-09-08

Trofinetide Production Method

Production Method 1

104-15-4

869001-86-5

2768-50-5

853400-76-7

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; rt; 10 min, rt
1.2 Reagents: Bis(2-oxo-3-oxazolidinyl)phosphinic chloride ; 17 h, rt
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol , Water ; 23 h, rt

Reference

Synthesis of proline-modified analogues of the neuroprotective agent glycyl-L-prolyl-glutamic acid (GPE)

Harris, Paul W. R.; et al, Tetrahedron, 2005, 61(42), 10018-10035

Production Method 2

220200-88-4

853400-76-7

Reaction Conditions

1.1 Reagents: Thionyl chloride Solvents: Methanol ; 0 °C; 20 min, rt; rt → reflux; 3 h, reflux
2.1 Reagents: Triethylamine Solvents: Dichloromethane ; rt; 10 min, rt
2.2 Reagents: Bis(2-oxo-3-oxazolidinyl)phosphinic chloride ; 20.5 h, rt
3.1 Reagents: Sodium hydroxide Solvents: 1,4-Dioxane , Water ; rt; 19 h, rt
4.1 Reagents: Triethylamine Solvents: Dichloromethane ; rt; 10 min, rt
4.2 Reagents: Bis(2-oxo-3-oxazolidinyl)phosphinic chloride ; 17 h, rt
5.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol , Water ; 23 h, rt

Reference

Synthesis of proline-modified analogues of the neuroprotective agent glycyl-L-prolyl-glutamic acid (GPE)

Harris, Paul W. R.; et al, Tetrahedron, 2005, 61(42), 10018-10035

Production Method 3

869001-94-5

853400-76-7

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol , Water ; 23 h, rt

Reference

Synthesis of proline-modified analogues of the neuroprotective agent glycyl-L-prolyl-glutamic acid (GPE)

Harris, Paul W. R.; et al, Tetrahedron, 2005, 61(42), 10018-10035

Production Method 4

103336-06-7

1138-80-3

2768-50-5

853400-76-7

Reaction Conditions

1.1 Reagents: 2-Phenylbenzoxazole , Diisopropylethylamine Solvents: Dichloromethane ; rt
1.2 Reagents: Hydrochloric acid Solvents: Ethyl acetate ; rt
1.3 Reagents: 2-Phenylbenzoxazole , Diisopropylethylamine Solvents: Dichloromethane ; rt
1.4 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; rt

Reference

Analogues of the neuroprotective tripeptide Gly-Pro-Glu (GPE): synthesis and structure-activity relationships

De Diego, Sergio A. Alonso; et al, Bioorganic & Medicinal Chemistry Letters, 2005, 15(9), 2279-2283

Production Method 5

847952-40-3

853400-76-7

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: 1,4-Dioxane , Water ; rt; 19 h, rt
2.1 Reagents: Triethylamine Solvents: Dichloromethane ; rt; 10 min, rt
2.2 Reagents: Bis(2-oxo-3-oxazolidinyl)phosphinic chloride ; 17 h, rt
3.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol , Water ; 23 h, rt

Reference

Synthesis of proline-modified analogues of the neuroprotective agent glycyl-L-prolyl-glutamic acid (GPE)

Harris, Paul W. R.; et al, Tetrahedron, 2005, 61(42), 10018-10035

Production Method 6

220060-08-2

1138-80-3

853400-76-7

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; rt; 10 min, rt
1.2 Reagents: Bis(2-oxo-3-oxazolidinyl)phosphinic chloride ; 20.5 h, rt
2.1 Reagents: Sodium hydroxide Solvents: 1,4-Dioxane , Water ; rt; 19 h, rt
3.1 Reagents: Triethylamine Solvents: Dichloromethane ; rt; 10 min, rt
3.2 Reagents: Bis(2-oxo-3-oxazolidinyl)phosphinic chloride ; 17 h, rt
4.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol , Water ; 23 h, rt

Reference

Synthesis of proline-modified analogues of the neuroprotective agent glycyl-L-prolyl-glutamic acid (GPE)

Harris, Paul W. R.; et al, Tetrahedron, 2005, 61(42), 10018-10035

Production Method 7

97538-67-5

853400-76-7

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; 20 min, -78 °C; 30 min, -78 °C
1.2 5 min, -78 °C; 2 h, -78 °C → -50 °C
2.1 Reagents: Thionyl chloride Solvents: Methanol ; 0 °C; 20 min, rt; rt → reflux; 3 h, reflux
3.1 Reagents: Triethylamine Solvents: Dichloromethane ; rt; 10 min, rt
3.2 Reagents: Bis(2-oxo-3-oxazolidinyl)phosphinic chloride ; 20.5 h, rt
4.1 Reagents: Sodium hydroxide Solvents: 1,4-Dioxane , Water ; rt; 19 h, rt
5.1 Reagents: Triethylamine Solvents: Dichloromethane ; rt; 10 min, rt
5.2 Reagents: Bis(2-oxo-3-oxazolidinyl)phosphinic chloride ; 17 h, rt
6.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol , Water ; 23 h, rt

Reference

Synthesis of proline-modified analogues of the neuroprotective agent glycyl-L-prolyl-glutamic acid (GPE)

Harris, Paul W. R.; et al, Tetrahedron, 2005, 61(42), 10018-10035

Production Method 8

147-85-3

302-17-0

853400-76-7

Reaction Conditions

1.1 Solvents: Chloroform ; 6 h, reflux
2.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; 20 min, -78 °C; 30 min, -78 °C
2.2 5 min, -78 °C; 2 h, -78 °C → -50 °C
3.1 Reagents: Thionyl chloride Solvents: Methanol ; 0 °C; 20 min, rt; rt → reflux; 3 h, reflux
4.1 Reagents: Triethylamine Solvents: Dichloromethane ; rt; 10 min, rt
4.2 Reagents: Bis(2-oxo-3-oxazolidinyl)phosphinic chloride ; 20.5 h, rt
5.1 Reagents: Sodium hydroxide Solvents: 1,4-Dioxane , Water ; rt; 19 h, rt
6.1 Reagents: Triethylamine Solvents: Dichloromethane ; rt; 10 min, rt
6.2 Reagents: Bis(2-oxo-3-oxazolidinyl)phosphinic chloride ; 17 h, rt
7.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol , Water ; 23 h, rt

Reference

Synthesis of proline-modified analogues of the neuroprotective agent glycyl-L-prolyl-glutamic acid (GPE)

Harris, Paul W. R.; et al, Tetrahedron, 2005, 61(42), 10018-10035